Cas no 771579-53-4 ((2,6-Difluoro-3-nitrophenyl)methanamine)

• Product Name: (2,6-Difluoro-3-nitrophenyl)methanamine
• CAS No: 771579-53-4
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4989979
• PubChem ID: 55256110
• Update Time: 2025-05-19

(2,6-Difluoro-3-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,6-difluoro-3-nitrophenyl)methanamine
• 2,6-Difluoro-3-nitrobenzylamine
• (2,6-Difluoro-3-nitrophenyl)methanamine

• Inchi： 1S/C7H6F2N2O2/c8-5-1-2-6(11(12)13)7(9)4(5)3-10/h1-2H,3,10H2
• InChI Key： VLEUEFCTNFGIGG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CN)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8

Additional information on (2,6-Difluoro-3-nitrophenyl)methanamine

(2,6-Difluoro-3-nitrophenyl)methanamine: A Comprehensive Overview

Introduction

The compound (2,6-Difluoro-3-nitrophenyl)methanamine, identified by the CAS number 771579-53-4, is a highly specialized organic chemical with significant applications in various fields. This compound is characterized by its unique structure, which includes a methanamine group attached to a phenyl ring substituted with fluoro and nitro groups. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable molecule in research and industrial settings.

Chemical Structure and Properties

The molecular structure of (2,6-Difluoro-3-nitrophenyl)methanamine consists of a benzene ring with three substituents: two fluoro groups at the 2 and 6 positions, a nitro group at the 3 position, and an amino group attached to the methyl group at the para position. This arrangement creates a molecule with high symmetry and specific reactivity patterns. The fluoro groups contribute to the molecule's stability and lipophilicity, while the nitro group introduces electron-withdrawing effects, enhancing its reactivity in certain chemical reactions.

Synthesis and Manufacturing

The synthesis of (2,6-Difluoro-3-nitrophenyl)methanamine involves a series of carefully controlled reactions. Typically, the starting material is a fluorinated benzene derivative, which undergoes nitration to introduce the nitro group. Subsequent steps include nucleophilic substitution or coupling reactions to attach the methanamine group. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

Applications in Research and Industry

(2,6-Difluoro-3-nitrophenyl)methanamine has found applications in diverse areas due to its unique properties. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to act as a versatile building block makes it valuable in drug discovery programs targeting various diseases.

In materials science, this compound is used as a precursor for advanced materials such as polymers and composites. Its high thermal stability and chemical resistance make it suitable for applications in high-performance materials.

Recent Research Developments

Recent studies have explored the potential of (2,6-Difluoro-3-nitrophenyl)methanamine in novel areas. For instance, researchers have investigated its role in catalytic processes for organic synthesis. The molecule's ability to act as a ligand or catalyst has opened new avenues in asymmetric synthesis and green chemistry.

Additionally, advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. These studies have provided insights into its pharmacokinetics and toxicity profiles, paving the way for its use in drug development.

Safety and Handling Considerations

While (2,6-Difluoro-3-nitrophenyl)methanamine is not classified as a hazardous material under normal conditions, proper handling procedures are recommended to ensure safety. Storage in controlled environments and adherence to standard laboratory protocols are essential to prevent unintended exposure or reactions.

Conclusion

(2,6-Difluoro-3-nitrophenyl)methanamine, CAS No 771579-53-4, stands out as a significant compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in research and industry. As ongoing research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow further.